Cas no 176236-91-2 (2(1H)-Anthracenone, 3,4-dihydro-)

• Product Name: 2(1H)-Anthracenone, 3,4-dihydro-
• CAS No: 176236-91-2
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 1363790
• PubChem ID: 2748706
• Update Time: 2025-04-20

2(1H)-Anthracenone, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Anthracenone, 3,4-dihydro-
• 3,4-dihydro-1H-anthracen-2-one
• SCHEMBL17300466
• 3,4-Dihydroanthracen-2(1H)-one
• 1,2,3,4-TETRAHYDROANTHRACEN-2-ONE
• 176236-91-2
• DTXSID20372731
• AKOS004900681

• Inchi： 1S/C14H12O/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-4,7-8H,5-6,9H2
• InChI Key： CQNLHOCTWMJACH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C3C=CC=CC3=CC=2C1

Computed Properties

• Exact Mass: 196.08886
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes